Cas no 1363378-13-5 (tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate)
tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate
- (R)-1-BOC-2-(BROMOMETHYL)AZETIDINE
- tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate
- SB20257
- 1-Boc-(2R)-2-(Bromomethyl)azetidine
- FCH3498778
- PB31275
- AK173732
- 1-Azetidinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester, (2R)-
- P13336
- (R)-tert-Butyl2-(bromomethyl)azetidine-1-carboxylate
- MFCD22566237
- AKOS025396141
- CS-0048650
- AS-51707
- 1363378-13-5
- DTXSID601141170
- NEC37813
-
- MDL: MFCD22566237
- Inchi: 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-6H2,1-3H3/t7-/m1/s1
- InChI Key: YDUBHKXBYBMWRH-SSDOTTSWSA-N
- SMILES: BrC[C@H]1CCN1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 249.03644g/mol
- Monoisotopic Mass: 249.03644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 2.1
tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B643763-10mg |
(R)-1-Boc-2-(bromomethyl)azetidine |
1363378-13-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B643763-50mg |
(R)-1-Boc-2-(bromomethyl)azetidine |
1363378-13-5 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B643763-100mg |
(R)-1-Boc-2-(bromomethyl)azetidine |
1363378-13-5 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Alichem | A449041127-1g |
(R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate |
1363378-13-5 | 95% | 1g |
758.88 USD | 2021-06-15 | |
| Chemenu | CM284034-1g |
(R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate |
1363378-13-5 | 95% | 1g |
$696 | 2021-06-09 | |
| Chemenu | CM284034-1g |
(R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate |
1363378-13-5 | 95%+ | 1g |
$379 | 2023-03-07 | |
| eNovation Chemicals LLC | D552490-500MG |
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE |
1363378-13-5 | 95% | 500mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D552490-1G |
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE |
1363378-13-5 | 95% | 1g |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | D552490-5G |
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE |
1363378-13-5 | 95% | 5g |
$830 | 2024-07-21 | |
| eNovation Chemicals LLC | D552490-10G |
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE |
1363378-13-5 | 95% | 10g |
$1440 | 2024-07-21 |
tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate
Recent Advances in the Application of tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate (CAS: 1363378-13-5) in Chemical Biology and Pharmaceutical Research
The compound tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate (CAS: 1363378-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral azetidine derivative serves as a versatile building block in the synthesis of complex bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. Its unique structural features, including the strained four-membered azetidine ring and the reactive bromomethyl group, make it an attractive intermediate for medicinal chemistry applications.
Recent studies have demonstrated the utility of this compound in the synthesis of constrained peptidomimetics and small molecule inhibitors. A 2023 publication in the Journal of Medicinal Chemistry highlighted its application in the development of protease inhibitors, where the azetidine scaffold provided enhanced metabolic stability compared to traditional peptide-based inhibitors. The bromomethyl group at the 2-position allows for efficient functionalization through nucleophilic substitution reactions, enabling rapid diversification of the molecular scaffold.
In the context of drug discovery, researchers at several pharmaceutical companies have incorporated tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate into their lead optimization programs. Its use has been particularly prominent in the development of kinase inhibitors, where the constrained geometry of the azetidine ring helps to optimize binding interactions while maintaining favorable pharmacokinetic properties. The tert-butyloxycarbonyl (Boc) protecting group offers convenient deprotection conditions, facilitating subsequent synthetic manipulations.
Recent synthetic methodology developments have expanded the applications of this compound. A 2024 study published in Organic Letters described an efficient asymmetric synthesis route that improved the overall yield and enantiomeric purity of the target molecule. This advancement has significant implications for large-scale production, addressing previous challenges in obtaining the compound with sufficient optical purity for pharmaceutical applications.
The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also emerged as an important research direction. Its structural features make it suitable for incorporation into linker regions of PROTAC molecules, where the azetidine ring can contribute to optimal linker length and rigidity while the bromomethyl group provides a convenient point for conjugation with warhead and E3 ligase-binding moieties.
Ongoing research continues to explore new applications of tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate in medicinal chemistry. Its potential in the development of covalent inhibitors, particularly for challenging targets such as KRAS mutants, represents a promising area of investigation. The compound's unique combination of reactivity and structural constraint positions it as a valuable tool in the medicinal chemist's repertoire for addressing current challenges in drug discovery.
1363378-13-5 (tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate) Related Products
- 1039826-29-3(tert-butyl (2R)-2-(bromomethyl)pyrrolidine-1-carboxylate)
- 181258-46-8(Tert-butyl 2-(bromomethyl)pyrrolidine-1-carboxylate)
- 128542-75-6(tert-butyl (2S)-2-(bromomethyl)pyrrolidine-1-carboxylate)
- 210564-53-7(Tert-butyl 2-(3-bromopropyl)piperidine-1-carboxylate)
- 1363380-84-0(tert-butyl 2-(bromomethyl)azetidine-1-carboxylate)
- 889942-58-9(tert-Butyl 2-(bromomethyl)piperidine-1-carboxylate)
- 1420872-54-3(Tert-Butyl 2-(1-bromoethyl)piperidine-1-carboxylate)
- 1434142-04-7(1-BOC-2-BROMOMETHYL-2-METHYLAZETIDINE)
- 1363378-23-7(tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)